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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of
Ceftriaxone sodium hydrate, a widely used third-generation cephalosporin antibiotic. The
focus is on two fundamental analytical techniques: Ultraviolet-Visible (UV-Vis) and Fourier-
Transform Infrared (FT-IR) spectroscopy. This document outlines the core principles,
experimental protocols, and data interpretation for the identification and quantification of this
active pharmaceutical ingredient.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a valuable tool for the quantitative analysis of Ceftriaxone sodium
hydrate, based on the principle of light absorption by the molecule in solution. The
chromophores within the ceftriaxone molecule exhibit characteristic absorption at specific
wavelengths in the UV region.

Quantitative Data Summary

The spectrophotometric analysis of Ceftriaxone sodium hydrate in an aqueous medium
consistently shows a maximum absorption wavelength (Amax) at 241 nm.[1][2][3] This
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wavelength is utilized for the quantitative determination of the drug in various formulations.

Parameter Value Solvent Reference
Amax 241 nm Distilled Water [11[3]
Linearity Range 5-50 pg/mL Distilled Water [1]

Molar Absorptivity ir‘:iG x 10°L mol™ Distilled Water [1]

o 0.02732 pg/cm?/0.001 o
Sandell's Sensitivity ) Distilled Water [1]
absorbance units

A separate method involving a derivatization reaction with 3-methyl-2-benzothiazoline
hydrazone hydrochloride (MBTH) and ferric chloride yields a green-colored chromogen with an
absorption maximum at 628 nm, which can also be used for estimation.[4]

Experimental Protocol: UV-Vis Spectroscopy

The following protocol outlines the steps for the UV-Vis spectroscopic analysis of Ceftriaxone
sodium hydrate.

Instrumentation:

e Adouble-beam UV-Visible spectrophotometer with a 1 cm path length quartz cuvette is
required.[1]

Reagents and Materials:

o Ceftriaxone Sodium Hydrate reference standard
 Distilled water (or other suitable solvent)
Procedure:

o Preparation of Standard Stock Solution: Accurately weigh 100 mg of Ceftriaxone sodium
hydrate reference standard and dissolve it in 100 mL of distilled water to obtain a standard
stock solution of 1 mg/mL.[1][4]
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» Preparation of Working Standard Solutions: From the stock solution, prepare a series of
dilutions to cover the desired concentration range (e.g., 5-50 pg/mL).[1]

e Spectrophotometric Measurement:
o Set the spectrophotometer to scan in the UV region, typically from 200 to 400 nm.[2][3]
o Use distilled water as the blank to zero the instrument.
o Measure the absorbance of each working standard solution at the Amax of 241 nm.[1][3]

e Construction of Calibration Curve: Plot a graph of absorbance versus concentration of the
working standard solutions. The resulting calibration curve should be linear and can be used
to determine the concentration of unknown samples.

Experimental Workflow: UV-Vis Spectroscopy
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Caption: Workflow for UV-Vis spectroscopic analysis of Ceftriaxone Sodium Hydrate.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful technique for the identification and qualitative analysis of
Ceftriaxone sodium hydrate. It provides a molecular fingerprint based on the vibrational
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frequencies of the functional groups present in the molecule.

Quantitative Data Summary

The FT-IR spectrum of Ceftriaxone sodium hydrate exhibits several characteristic absorption
bands corresponding to its various functional groups. The quantification of Ceftriaxone sodium
in powder for injection can be achieved by measuring the absorbance of the carbonyl band in
the region of 1800-1700 cm~1.[5][6]

. Wavenumber oo
Functional Group ( 1 Description Reference
cm-

_ Asymmetric and
N-H (Amide) 3434 and 3272 ) ) [7]
symmetric stretching

C=0 (Carbonyl) 1742 Stretching vibration [7]
Ring stretching

C=C and C=N 1608, 1536, 1501 o [7]
vibrations

C-N 1286 Stretching vibration [7]

Experimental Protocol: FT-IR Spectroscopy

The following protocol details the steps for the FT-IR analysis of Ceftriaxone sodium hydrate
using the KBr pellet method.

Instrumentation:

e Fourier-Transform Infrared (FT-IR) spectrometer.[5]
Reagents and Materials:

o Ceftriaxone Sodium Hydrate sample

e Potassium bromide (KBr), spectroscopic grade

Procedure:
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e Sample Preparation (KBr Pellet):
o Dry the KBr at 120°C until a constant weight is achieved to remove any moisture.[5]

o Grind a small amount of the Ceftriaxone sodium hydrate sample with KBr in a mortar
and pestle. Acommon ratio is 1:10 (sample:KBr).[5]

o Compress the mixture in a pellet press to form a thin, transparent pellet.
e Spectral Acquisition:

o Place the KBr pellet in the sample holder of the FT-IR spectrometer.

o Acquire the spectrum over the range of 4000 to 500 cm~1.[5]

o Perform a background scan with an empty pellet holder or a blank KBr pellet.
o Data Analysis:

o Identify the characteristic absorption peaks in the obtained spectrum.

o Compare the spectrum with a reference spectrum of Ceftriaxone sodium hydrate for
identification.

o For quantitative analysis, measure the absorbance of the carbonyl band between 1800
and 1700 cm~1.[5]

Experimental Workflow: FT-IR Spectroscopy
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Caption: Workflow for FT-IR spectroscopic analysis of Ceftriaxone Sodium Hydrate.

Conclusion

UV-Vis and FT-IR spectroscopy are indispensable techniques in the analytical characterization
of Ceftriaxone sodium hydrate. UV-Vis spectroscopy provides a reliable method for
guantitative analysis, while FT-IR spectroscopy offers a detailed molecular fingerprint for
identification and qualitative assessment. The protocols and data presented in this guide serve
as a comprehensive resource for researchers and professionals in the pharmaceutical industry,
ensuring accurate and consistent analysis of this vital antibiotic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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